Cas no 1849220-04-7 (Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate
• CAS No: 1849220-04-7
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 6295787
• PubChem ID: 130592602
• Update Time: 2025-10-24

Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1849220-04-7
• EN300-1849084
• methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate
• Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate

• Inchi： 1S/C5H6N2O3S/c1-10-5(9)4(8)3-2-11-7-6-3/h2,4,8H,1H3
• InChI Key： XFSYRBFXAQPDGN-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)O)N=N1

Computed Properties

• Exact Mass: 174.00991323g/mol
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų

Additional information on Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate

Comprehensive Overview of Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate (CAS No. 1849220-04-7)

Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate (CAS No. 1849220-04-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure combines a 1,2,3-thiadiazole ring with a hydroxyacetate moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel bioactive molecules and functional materials.

One of the key reasons for the growing interest in Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate is its relevance in drug discovery and medicinal chemistry. The 1,2,3-thiadiazole scaffold is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This has led to a surge in searches for "thiadiazole derivatives in drug development" and "CAS 1849220-04-7 applications." The compound's ester functionality further enhances its utility as a building block for prodrugs or targeted delivery systems, aligning with current trends in precision medicine and sustainable chemistry.

In the field of agrochemicals, Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate has shown promise as a precursor for designing next-generation crop protection agents. With the global push toward eco-friendly pesticides and reduced environmental impact, this compound's potential to yield bioactive derivatives is a hot topic. Searches like "thiadiazole-based agrochemicals" and "green chemistry solutions for agriculture" reflect this trend. Its structural flexibility allows for modifications that can enhance selectivity and reduce non-target toxicity, addressing modern agricultural challenges.

From a synthetic chemistry perspective, the compound's CAS No. 1849220-04-7 is often associated with queries about "efficient synthesis routes for thiadiazole acetates" and "scalable production of heterocyclic esters." The presence of both hydroxyl and ester groups in Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate offers multiple sites for chemical transformations, enabling the creation of diverse molecular libraries. This aligns with the increasing demand for high-throughput screening and fragment-based drug design, where such intermediates play a pivotal role.

Another area of interest is the compound's potential in material science, particularly in the development of functional polymers and smart materials. The 1,2,3-thiadiazole ring can contribute to electron delocalization, making derivatives of Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate candidates for conductive or photoactive materials. Searches such as "thiadiazole-based organic electronics" and "CAS 1849220-04-7 in material applications" highlight this niche but growing application space.

Quality control and analytical characterization of Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate are also critical topics. Techniques like HPLC, NMR, and mass spectrometry are frequently discussed in relation to ensuring the purity and stability of this compound. Researchers often search for "analytical methods for thiadiazole derivatives" or "CAS 1849220-04-7 spectral data," underscoring the need for reliable reference materials and standardized protocols.

In summary, Methyl 2-hydroxy-2-(1,2,3-thiadiazol-4-yl)acetate (CAS No. 1849220-04-7) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, sustainable agriculture, and advanced materials ensures its continued prominence in research and industrial applications. As innovation in these fields accelerates, the demand for high-quality intermediates like this compound is expected to rise, driving further exploration and optimization of its synthetic and functional potential.